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Compound of Interest

Compound Name: Calcium laurate

Cat. No.: B1243125 Get Quote

CAS Number: 4696-56-4

This technical guide provides an in-depth overview of calcium laurate, a versatile compound

with significant applications in research, pharmaceuticals, and various industrial sectors. The

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its properties, synthesis, and relevant experimental protocols.

Chemical and Physical Properties
Calcium laurate, the calcium salt of lauric acid, is a white, powdery solid.[1] Its chemical

structure consists of a central calcium ion bonded to two laurate anions.[2] This structure

imparts properties that make it a valuable excipient and active ingredient in various

formulations.

Quantitative Data Summary
The following tables summarize the key quantitative data for calcium laurate.

Table 1: General Properties
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Property Value Reference

CAS Number 4696-56-4 [2][3][4][5][6]

Molecular Formula C₂₄H₄₆CaO₄ [2][3][6]

Molecular Weight 438.7 g/mol [2][3][4]

IUPAC Name Calcium didodecanoate [2]

EINECS Number 225-166-3 [2][6]

Table 2: Physical Properties

Property Value Reference

Appearance White powder [2]

Melting Point
182 °C (conflicting reports

suggest 43.8 °C)
[2][3]

Boiling Point 296.1 °C at 760 mmHg [6]

Flash Point 134.1 °C [6]

Solubility
Limited solubility in water;

Soluble in organic solvents
[2][4]

Odor Typically odorless [2]

Applications in Research and Drug Development
Calcium laurate's utility in research and drug development is multifaceted, stemming from its

properties as a lubricant, emulsifier, stabilizer, and antimicrobial agent.

Pharmaceutical Excipient: It is widely used as a lubricant in tablet and capsule

manufacturing to improve powder flow and prevent sticking to equipment.[1][3][7]

Emulsifier and Stabilizer: In formulations such as creams, lotions, and other topical drug

delivery systems, it functions as an emulsifier to mix oil and water-based ingredients and as

a stabilizer to enhance product longevity.[1][3][7]
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Antimicrobial Research: Calcium laurate exhibits selective bactericidal activity, which is a

significant area of investigation. It has shown higher efficacy against pathogenic bacteria like

Staphylococcus aureus and Propionibacterium acnes compared to beneficial skin flora such

as Staphylococcus epidermidis.[8][9] This selective action is pH-dependent, with increased

activity in more acidic environments.[8][9]

Mechanism of Action
The primary mechanism of action for calcium laurate in biological systems involves its

dissociation into calcium ions (Ca²⁺) and laurate anions (lauric acid).

Lauric Acid: The laurate component is responsible for the bactericidal effects. It disrupts the

bacterial cell membrane, interfering with cellular processes.[2]

Calcium Ions: The released calcium ions can participate in various cellular signaling

pathways. Calcium is a crucial second messenger in many physiological processes. While

specific signaling pathways directly activated by the dissociation of calcium laurate are not

extensively documented, the released Ca²⁺ can potentially influence pathways regulated by

calmodulin and other calcium-binding proteins.[2]
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Proposed mechanism of action for calcium laurate.

Experimental Protocols
This section provides detailed methodologies for the synthesis and evaluation of calcium
laurate.

Synthesis of Calcium Laurate via Neutralization
Reaction
This protocol describes the synthesis of calcium laurate from lauric acid and a calcium source.

[1][7]

Materials:
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Lauric acid (C₁₂H₂₄O₂)

Calcium hydroxide (Ca(OH)₂) or Calcium oxide (CaO)

Distilled water

Ethanol (optional, as a solvent)

Beakers

Magnetic stirrer and stir bar

Heating mantle or hot plate

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:

Dissolve Lauric Acid: In a beaker, dissolve a known quantity of lauric acid in a suitable

solvent. An aqueous medium can be used, potentially with gentle heating to melt the lauric

acid (melting point ~44 °C), or an ethanol-water mixture can be employed for better

dissolution.

Prepare Calcium Source Slurry: In a separate beaker, prepare a slurry of the calcium source

(calcium hydroxide or calcium oxide) in distilled water. The stoichiometric ratio requires two

moles of lauric acid for every one mole of calcium. A 2:1 molar ratio of laurate source to

calcium source is crucial for high purity.[8]

Reaction: Slowly add the calcium source slurry to the lauric acid solution while continuously

stirring with a magnetic stirrer.

Heating and Stirring: Gently heat the mixture to approximately 50-60 °C and continue stirring

vigorously. The reaction will result in the formation of a white precipitate of calcium laurate.

Precipitation and Cooling: Allow the reaction to proceed until the formation of the precipitate

is complete. Let the mixture cool to room temperature.
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Filtration: Separate the calcium laurate precipitate from the reaction mixture by vacuum

filtration using a Büchner funnel.

Washing: Wash the precipitate several times with distilled water to remove any unreacted

starting materials and soluble byproducts.

Drying: Dry the purified calcium laurate in a drying oven at a temperature below its melting

point (e.g., 60-80 °C) until a constant weight is achieved.

Start
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(Aqueous or Ethanol/Water)

Prepare Calcium Hydroxide
Slurry (Aqueous)

Mix and React
(50-60°C with stirring) Cool and Precipitate Filter Precipitate Wash with
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(60-80°C) End
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Experimental workflow for calcium laurate synthesis.

Evaluation of Bactericidal Activity
This protocol outlines a method to assess the bactericidal activity of calcium laurate against

specific bacterial strains, adapted from studies on its antimicrobial properties.[8][9]
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Materials:

Calcium laurate

Bacterial strains (e.g., Staphylococcus aureus, Propionibacterium acnes, Staphylococcus

epidermidis)

Appropriate bacterial growth medium (e.g., Tryptic Soy Broth, Brain Heart Infusion Broth)

Phosphate-citrate buffer solutions at various pH levels (e.g., 5.0, 6.0, 7.0)

Sterile test tubes or microplates

Incubator

Spectrophotometer or plate reader

Colony counting equipment (e.g., petri dishes with agar medium, spreader)

Procedure:

Prepare Bacterial Inoculum: Culture the selected bacterial strains overnight in their

respective growth media. On the day of the experiment, dilute the overnight culture to a

standardized concentration (e.g., 1 x 10⁶ CFU/mL) in the appropriate buffer.

Prepare Calcium Laurate Suspensions: Suspend calcium laurate in the different pH buffer

solutions to achieve the desired test concentrations. Ensure thorough mixing to create a

uniform suspension.

Incubation: In sterile test tubes or microplate wells, mix the bacterial inoculum with the

calcium laurate suspensions. Include a control group with only the bacterial inoculum in the

buffer solution without calcium laurate.

Time-Kill Assay: Incubate the mixtures at 37 °C. At specific time points (e.g., 0, 1, 3, 6, 24

hours), take aliquots from each tube.

Viable Cell Counting: Perform serial dilutions of the aliquots and plate them on agar plates.

Incubate the plates under appropriate conditions (e.g., 37 °C for 24-48 hours).
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Data Analysis: Count the number of colonies on the plates to determine the number of viable

bacteria (CFU/mL) at each time point. Compare the CFU/mL of the calcium laurate-treated

groups to the control group to determine the reduction in bacterial viability.

Conclusion
Calcium laurate is a compound with well-defined physical and chemical properties that make it

highly valuable for research and development, particularly in the pharmaceutical industry. Its

role as a versatile excipient is well-established, and its selective, pH-dependent bactericidal

activity presents a promising area for further investigation, especially in the development of

novel topical antimicrobial agents and specialized drug delivery systems. The experimental

protocols provided in this guide offer a foundation for the synthesis and evaluation of calcium
laurate in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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